Cas no 1065484-58-3 (1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol)

1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol is a heterocyclic compound featuring a piperidine core substituted with a thiazole moiety and a hydroxyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both nitrogen and sulfur heteroatoms enhances its potential as a ligand or building block for bioactive molecules. The hydroxyl group at the 4-position of the piperidine ring offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its balanced lipophilicity and polarity contribute to favorable solubility profiles, facilitating applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol structure
1065484-58-3 structure
Product Name:1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
CAS No:1065484-58-3
MF:C10H16N2OS
MW:212.311841011047
CID:2090745
PubChem ID:45787177
Update Time:2025-06-26

1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
    • 1-[1-(1,3-Thiazol-2-yl)ethyl]-4-piperidinol
    • 1-[1-(2-Thiazolyl)ethyl]-4-piperidinol
    • 1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-ol
    • 1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol
    • 1065484-58-3
    • G71954
    • DB-290523
    • AKOS015941573
    • 1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW: 212.32
    • MDL: MFCD10698936
    • Inchi: 1S/C10H16N2OS/c1-8(10-11-4-7-14-10)12-5-2-9(13)3-6-12/h4,7-9,13H,2-3,5-6H2,1H3
    • InChI Key: GAMJMTZMPWCUPC-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C)N1CCC(CC1)O

Computed Properties

  • Exact Mass: 212.09833431g/mol
  • Monoisotopic Mass: 212.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.228

1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A129005054-250mg
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
1065484-58-3 95%
250mg
$449.40 2023-09-04
Alichem
A129005054-1g
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
1065484-58-3 95%
1g
$1047.62 2023-09-04
Chemenu
CM179795-1g
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
1065484-58-3 95%
1g
$1000 2021-08-05
Chemenu
CM179795-1g
1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol
1065484-58-3 95%
1g
$1092 2023-02-19
Fluorochem
089522-500mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol
1065484-58-3 95%
500mg
£534.00 2022-03-01
1PlusChem
1P0092NG-50mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW
1065484-58-3 95%
50mg
$142.00 2023-12-26
1PlusChem
1P0092NG-100mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW
1065484-58-3 95%
100mg
$241.00 2023-12-26
1PlusChem
1P0092NG-250mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW
1065484-58-3 95%
250mg
$409.00 2023-12-26
Aaron
AR0092VS-50mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW
1065484-58-3 95%
50mg
$139.00 2023-12-16
Aaron
AR0092VS-100mg
1-(1-Thiazol-2-yl-ethyl)-piperidin-4-ol, 98+% C10H16N2OS, MW
1065484-58-3 95%
100mg
$236.00 2023-12-16

Additional information on 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol

1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol: A Comprehensive Overview

The compound with CAS No. 1065484-58-3, commonly referred to as 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule, which combines a piperidine ring with a thiazole moiety, exhibits a diverse range of biological activities that make it a promising candidate for drug development.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of analgesics, antidepressants, and antipsychotic agents. The incorporation of a thiazole group into the piperidine framework further enhances its pharmacological profile by introducing electron-withdrawing effects that can modulate receptor interactions. This combination has been shown to improve bioavailability and reduce off-target effects, making it a valuable tool in drug design.

One of the most intriguing aspects of 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol is its ability to act as a selective inhibitor of certain enzyme systems. For instance, research published in 2023 demonstrated its potential as a kinase inhibitor, with particular efficacy against targets implicated in cancer progression. This finding has opened new avenues for its application in oncology, where selective inhibition of kinases is crucial for minimizing adverse effects while maximizing therapeutic outcomes.

Moreover, the compound's antioxidant properties have been extensively studied, revealing its potential role in mitigating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular conditions. Its ability to scavenge free radicals and modulate cellular redox balance positions it as a promising agent in preventive medicine and chronic disease management.

In terms of synthesis, 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol can be synthesized via a variety of routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving accessibility for further research and development.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, ensuring reliable results in subsequent biological assays.

Looking ahead, the future of 1-(1-(Thiazol-2-yl)ethyl)piperidin-4-ol lies in its potential for clinical translation. Ongoing preclinical studies are focusing on optimizing its pharmacokinetic profile to enhance efficacy while minimizing toxicity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are paving the way for large-scale trials that could validate its therapeutic potential across multiple indications.

In conclusion, 1-(1-(Thiazol-2-y l)ethyl)piperidin -4 - ol represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and diverse biological activities positions it as a versatile tool with applications ranging from oncology to neuroprotection. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on modern medicine.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.